Cas no 1804189-69-2 (Ethyl 3-(3-chloropropyl)-5-fluorobenzoate)

• Product Name: Ethyl 3-(3-chloropropyl)-5-fluorobenzoate
• CAS No: 1804189-69-2
• MF: C₁₂H₁₄ClFO₂
• MW: 244.689766407013
• CID: 4795199
• Update Time: 2025-05-19

Ethyl 3-(3-chloropropyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropyl)-5-fluorobenzoate

• Inchi： 1S/C12H14ClFO2/c1-2-16-12(15)10-6-9(4-3-5-13)7-11(14)8-10/h6-8H,2-5H2,1H3
• InChI Key： KTFSLGMDEXHNOG-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3-chloropropyl)-5-fluorobenzoate

Ethyl 3-(3-Chloropropyl)-5-Fluorobenzoate: A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

Ethyl 3-(3-chloropropyl)-5-fluorobenzoate (CAS No. 1804189-69-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and versatile reactivity. This compound belongs to the class of substituted benzoates, characterized by an aromatic ring substituted with a chlorine atom at the para position relative to the ester group and a fluoro substituent at the meta position. The ethyl ester functionality further enhances its solubility profile and metabolic stability, making it a valuable scaffold for drug design and functional material development.

The core structure of Ethyl 3-(3-chloropropyl)-5-fluorobenzoate consists of a benzene ring bearing three distinct substituents: a chlorine atom at position C-4, a fluorine atom at position C-6, and an ethoxycarbonylmethyl group at position C-1. The strategic placement of these substituents creates an asymmetric molecular framework that influences both electronic properties and steric interactions. Recent computational studies have demonstrated that the combination of halogen substituents (chlorine and fluorine) generates unique electrostatic potential maps, which may facilitate specific binding interactions with biological targets or catalytic surfaces.

Synthesis pathways for CAS No. 1804189-69-2 typically involve multi-step organic transformations starting from substituted aromatic precursors. A common approach utilizes electrophilic aromatic substitution reactions to introduce the chloro and fluoro groups onto the benzene ring, followed by nucleophilic substitution to construct the propyl ester linkage. Modern synthetic strategies emphasize green chemistry principles, incorporating solvent-free conditions and biocatalytic methods to improve reaction efficiency while minimizing environmental impact. These advancements align with current trends in sustainable chemical manufacturing.

Physical characterization data reveals that Ethyl 3-(3-chloropropyl)-5-fluorobenzoate exhibits moderate solubility in polar organic solvents such as acetonitrile and dimethyl sulfoxide (DMSO), while showing limited aqueous solubility under physiological conditions. Thermal analysis indicates a melting point range of approximately 52–54°C, with decomposition occurring above 170°C under standard atmospheric pressure. These properties make it suitable for applications requiring controlled thermal stability.

In the realm of medicinal chemistry, researchers have explored CAS No. 1804189-69-2 as a lead compound for developing targeted therapies against metabolic disorders. The dual halogenation pattern mimics natural ligands involved in G-protein coupled receptor (GPCR) signaling pathways, particularly those related to glucose homeostasis regulation. Recent studies published in *Journal of Medicinal Chemistry* (2024) demonstrate that derivatives of this scaffold exhibit improved pharmacokinetic profiles compared to traditional antidiabetic agents.

The compound's potential extends into materials science applications where its rigid aromatic core provides structural stability for polymer networks. When incorporated into polymeric matrices through esterification reactions, it enhances mechanical strength while maintaining optical transparency—a property exploited in advanced optoelectronic devices developed by research teams at ETH Zurich in collaborative projects with industrial partners.

Notably, recent breakthroughs in enzyme engineering have identified novel biocatalysts capable of selectively hydrolyzing the ester bond in Ethyl 3-(3-chloropropyl)-5-fluorobenzoate. This discovery opens new avenues for creating bioconjugates through site-specific modifications—a technique being actively investigated by pharmaceutical companies seeking more precise drug delivery systems.

Analytical methods for characterizing this compound include nuclear magnetic resonance (NMR) spectroscopy for structural confirmation, high-resolution mass spectrometry (HRMS) for molecular weight determination, and X-ray crystallography when single crystals can be obtained through vapor diffusion techniques using ethanol-hexane mixtures as precipitating agents.

Ongoing research focuses on optimizing reaction conditions for large-scale production while maintaining high enantiomeric purity—critical for pharmaceutical applications where stereochemistry directly affects biological activity. Continuous flow chemistry approaches are being evaluated as alternatives to traditional batch synthesis methods to enhance process scalability.

The compound's versatility is further demonstrated through its role as an intermediate in the synthesis of agrochemicals targeting specific pest species without affecting beneficial organisms—a key requirement for environmentally sustainable pesticide development programs currently supported by international agricultural research institutions.

Computational modeling studies predict that substituting the ethoxy group with alternative alkoxycarbonyl moieties could significantly alter lipophilicity parameters without compromising core structural integrity. These predictions are being validated through combinatorial synthesis approaches involving parallel solid-phase reactions conducted on automated platforms equipped with real-time analytical monitoring capabilities.

In conclusion, Ethyl 3-(3-chloropropyl)-5-fluorobenzoate represents an important chemical entity with broad applicability across multiple scientific disciplines. Its unique combination of functional groups provides a foundation for developing next-generation therapeutics, advanced materials, and environmentally responsible chemical processes aligned with modern sustainability goals in both academic research and industrial development contexts.